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Compound of Interest

Compound Name: 2-Bromo-5-hydroxybenzonitrile

Cat. No.: B120245 Get Quote

The proper disposal of 2-Bromo-5-hydroxybenzonitrile, a compound utilized in research and

organic synthesis, is critical to ensure laboratory safety and environmental protection. This

guide provides detailed, step-by-step procedures for its disposal, tailored for researchers,

scientists, and professionals in drug development. Adherence to these protocols is essential

due to the compound's hazardous properties.

Hazard Profile
2-Bromo-5-hydroxybenzonitrile is classified as an acute toxicant and an irritant.[1] Exposure

through ingestion, skin contact, or inhalation can be harmful or toxic.[1] It is known to cause

skin and serious eye irritation.[1]

Hazard Classification GHS Pictogram Hazard Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
Danger

H301+H311+H331: Toxic if

swallowed, in contact with skin

or if inhaled

Skin Corrosion/Irritation Warning H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Warning

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
Warning

H335: May cause respiratory

irritation
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Data sourced from PubChem and various supplier safety data sheets.[1]

Disposal Protocol
The primary directive for the disposal of 2-Bromo-5-hydroxybenzonitrile and its containers is

to consign them to an approved waste disposal plant.[2][3] Do not dispose of this chemical into

drains or the regular waste stream.[2][3]

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.[3]

Lab Coat: A standard laboratory coat.

Respiratory Protection: If there is a risk of dust formation or aerosol generation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Step 2: Waste Segregation and Collection

Solid Waste: Collect solid 2-Bromo-5-hydroxybenzonitrile waste in a dedicated, clearly

labeled, and sealable container.

Contaminated Materials: Any materials used to handle the chemical (e.g., weighing paper,

contaminated gloves, wipes) should also be placed in this designated hazardous waste

container.

Solutions: If the compound is in a solution, it must be collected in a compatible, labeled

container for liquid hazardous waste. Do not mix with other waste streams unless

compatibility is confirmed.

Step 3: Container Management

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2-Bromo-5-hydroxybenzonitrile".
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Storage: Keep the waste container tightly closed and store it in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.[2] The

container should be stored in a designated hazardous waste accumulation area.

Step 4: Disposal of Empty Containers

Empty containers that held 2-Bromo-5-hydroxybenzonitrile must be treated as hazardous

waste unless properly decontaminated.

To decontaminate, triple rinse the container with a suitable solvent. The rinsate from this

process must be collected and disposed of as hazardous chemical waste.[4]

After triple rinsing, the container can be disposed of according to your institution's guidelines

for decontaminated chemical containers.

Step 5: Final Disposal

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Follow all local, state, and federal regulations for the disposal of toxic chemical waste.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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